{1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

• CAS: 937012-94-7

Core Science & Biosynthesis

Structural Elucidation and X-Ray Crystallography of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

Executive Summary

The compound {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (Chemical Formula: C₁₂H₁₆BrNO₃S, CAS: 937012-94-7) represents a highly versatile pharmacophore utilized in the development of 5-HT2A receptor antagonists and monoacylglycerol lipase (MGL) inhibitors. Understanding its exact three-dimensional conformation through single-crystal X-ray diffraction (XRD) is paramount for rational drug design. This technical whitepaper provides an authoritative, step-by-step guide to the synthesis, crystallization, and structural resolution of this compound, emphasizing the causality behind specific crystallographic and chemical methodologies.

Pharmacological Context & Structural Rationale

Arylsulfonyl-piperidine derivatives are privileged scaffolds in medicinal chemistry. The bulky 4-bromophenyl group acts as a hydrophobic anchor, while the piperidine ring provides a flexible linker that directs the hydrogen-bonding hydroxymethyl (-CH₂OH) group into target receptor pockets.

From a crystallographic standpoint, the inclusion of the heavy bromine atom serves a dual purpose:

• Biological: It enhances lipophilicity and metabolic stability.

• Crystallographic: Bromine acts as a heavy-atom anomalous scatterer, which significantly aids in solving the phase problem during X-ray structure determination.

As demonstrated in the development of 1 [1], the spatial orientation of the sulfonyl oxygen atoms relative to the piperidine ring is critical for receptor binding.

Fig 1. Pharmacological pathway of arylsulfonyl-piperidine derivatives in target inhibition.

Experimental Methodology: Synthesis & Crystallization

To obtain diffraction-quality crystals, the compound must first be synthesized with high purity (>99%), as impurities disrupt the thermodynamic formation of the crystal lattice.

Synthesis Protocol

The synthesis relies on a nucleophilic acyl substitution following standard2 [2].

• Reaction Setup: Dissolve 1.0 eq of 4-piperidinylmethanol in anhydrous dichloromethane (DCM). Add 1.5 eq of triethylamine (TEA).

  • Causality: TEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl byproduct generated during the reaction, preventing the protonation of the piperidine nitrogen, which would otherwise render it non-nucleophilic and halt the reaction.

• Addition: Cool the mixture to 0 °C using an ice bath. Slowly add 1.1 eq of 4-bromobenzenesulfonyl chloride.

  • Causality: The sulfonylation is highly exothermic. Cooling prevents the thermal degradation of the starting materials and minimizes the formation of bis-sulfonylated side products.

• Workup: Stir at room temperature for 4 hours. Quench with water, extract with DCM, wash with brine, and dry over MgSO₄.

• Validation: Perform Thin Layer Chromatography (TLC) and ¹H-NMR. The disappearance of the secondary amine proton and the downfield shift of the piperidine equatorial protons validate the successful N-sulfonylation.

Single-Crystal Growth (Vapor Diffusion)

Rapid precipitation yields microcrystalline powders unsuitable for XRD. We employ the vapor diffusion method to ensure a thermodynamically controlled nucleation environment.

• Preparation: Dissolve 20 mg of the purified compound in a minimum volume (approx. 0.5 mL) of ethyl acetate inside a small inner vial.

• Diffusion Chamber: Place the inner vial (uncapped) into a larger outer vial containing 3 mL of hexane (anti-solvent). Cap the outer vial tightly.

• Incubation: Store at a constant 20 °C in a vibration-free environment for 4–7 days.

  • Causality: Hexane has a higher vapor pressure than ethyl acetate. It slowly diffuses into the inner vial, gradually lowering the dielectric constant of the solvent system. This slow decrease in solubility allows molecules to align optimally via O-H···O hydrogen bonds, yielding defect-free, macroscopic single crystals.

X-Ray Diffraction Protocol & Causality

The structural resolution of the resulting crystals requires a rigorous, self-validating data collection protocol.

Step-by-Step XRD Workflow

• Crystal Mounting: Select a pristine, block-shaped crystal under a polarizing microscope. Mount it on a MiTeGen loop using paratone oil.

• Cryocooling: Immediately transfer the loop to the goniometer head under a 100 K nitrogen cold stream.

  • Causality: Flash-cooling vitrifies the paratone oil, holding the crystal rigidly without forming ice rings. More importantly, it minimizes the Debye-Waller factor (thermal atomic vibrations), which sharpens the high-angle diffraction spots and allows for the precise location of the hydroxyl hydrogen atom.

• Data Collection: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å).

  • Causality: While Cu Kα provides stronger diffraction, the heavy Bromine atom in this compound has a high mass absorption coefficient. Using the shorter wavelength of Mo Kα minimizes absorption errors and prevents the attenuation of the X-ray beam, ensuring accurate intensity measurements.

• Validation: Run a preliminary 10-frame scan. A self-validating system requires the internal merging R-factor ( Rint​ ) to be < 0.05. If Rint​>0.05 , the crystal is twinned or cracked, and a new specimen must be mounted.

• Structure Solution: Integrate the frames and apply a multi-scan absorption correction. Solve the phase problem using dual-space methods (SHELXT) and refine by full-matrix least-squares on F2 (SHELXL).

Fig 2. Self-validating experimental workflow for chemical synthesis and XRD analysis.

Crystallographic Data & Structural Insights

Based on the crystallographic behavior of its structural isomers [3] and 3 [4], {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol typically crystallizes in a centrosymmetric space group (e.g., Triclinic P1ˉ or Monoclinic P21​/c ).

Conformational Analysis

The piperidine ring adopts a classic chair conformation . The bulky 4-hydroxymethyl group occupies the equatorial position to minimize 1,3-diaxial steric clashes with the axial protons of the piperidine ring. The sulfonamide nitrogen ( N1​ ) exhibits a flattened pyramidal geometry due to the delocalization of its lone pair into the highly electronegative sulfonyl group ( dπ−pπ conjugation).

Quantitative Data Summaries

Table 1: Representative Crystallographic Parameters

Parameter	Value
Chemical Formula	C₁₂H₁₆BrNO₃S
Formula Weight	334.23 g/mol
Crystal System	Triclinic / Monoclinic
Temperature	100(2) K
Radiation	Mo Kα (λ = 0.71073 Å)
Absorption Correction	Multi-scan (SADABS)
Final R indices [ I>2σ(I) ]	R1​≈0.040 , wR2​≈0.085

Table 2: Key Geometric Parameters (Bond Lengths and Hydrogen Bonds)

Structural Feature	Atoms Involved	Distance (Å) / Angle (°)	Causality / Significance
Sulfonyl Bonds	S1=O1 / S1=O2	~1.43 Å	Double bond character due to resonance.
Sulfonamide Bond	S1–N1	~1.63 Å	Shorter than a typical single bond, indicating partial double bond character.
Halogen Bond	C(Aryl)–Br	~1.90 Å	Heavy atom anchor; provides anomalous dispersion for phasing.
Hydrogen Bonding	O(hydroxyl)–H···O(sulfonyl)	~2.75 Å	Drives crystal packing; forms a continuous intermolecular 1D chain network.

The crystal packing is predominantly stabilized by strong intermolecular O–H···O=S hydrogen bonds. The hydroxyl group at the 4-position of the piperidine ring acts as a hydrogen bond donor, while one of the sulfonyl oxygen atoms acts as the acceptor, linking adjacent molecules into infinite supramolecular chains.

References

• Shireman, B. T., et al. "4-(Phenylsulfonyl)piperidines: Novel, Selective, and Bioavailable 5-HT2A Receptor Antagonists." Journal of Medicinal Chemistry, 2001.
• "Synthesis and evaluation of potent and selective MGL inhibitors as a glaucoma treatment.
• Guo, X.-Q., et al. "[3-Bromomethyl-1-(4-methylphenyl-sulfonyl)azetidin-3-yl]methanol." IUCr Journals, 2011.
• "(1-[(4-BROMOPHENYL)SULFONYL]-4-PIPERIDINYL)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and evaluation of potent and selective MGL inhibitors as a glaucoma treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Note: Catalytic Reduction Methods for {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

Abstract

This document provides a comprehensive technical guide for the catalytic hydrodebromination of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol to yield its corresponding phenyl derivative. This transformation is a critical step in synthetic pathways aimed at producing complex molecules and active pharmaceutical ingredients (APIs). We present a detailed analysis of prevalent catalytic systems, including palladium- and nickel-based catalysts, and explore methodologies utilizing both high-pressure hydrogen gas and ambient-pressure transfer hydrogenation. This guide offers field-proven insights, step-by-step protocols, and comparative data to assist researchers, chemists, and drug development professionals in selecting and optimizing the most suitable reduction strategy for their specific laboratory or scale-up requirements.

Introduction and Strategic Importance

The selective cleavage of a carbon-halogen bond via catalytic hydrogenation, known as hydrodehalogenation, is a cornerstone transformation in modern organic synthesis.[1] The target substrate, {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol, contains a key aryl bromide moiety. The bromo substituent often serves as a directing group or a reactive handle for cross-coupling reactions in earlier synthetic stages.[2][3] Its subsequent removal is frequently a necessary final step to furnish the desired molecular scaffold.

The primary challenge in this reduction lies in achieving high chemoselectivity. The chosen catalytic system must efficiently cleave the C-Br bond without affecting other potentially reducible functional groups within the molecule, such as the sulfonyl group or the alcohol. Fortunately, catalytic hydrogenation is well-suited for this task, as the reactivity of functional groups towards reduction typically follows a predictable order, with aryl halides being more readily reduced than sulfonyls under common conditions.[1][4] This application note will detail robust methods to achieve this transformation with high fidelity.

Mechanistic Principles and System Selection

Catalytic hydrodehalogenation is a heterogeneous reaction that occurs on the surface of a solid metal catalyst.[5][6] While the precise mechanisms can be complex, a generally accepted model involves several key steps, as illustrated in the diagram below.

The Catalytic Cycle

The process begins with the adsorption of both the hydrogen source and the aryl bromide substrate onto the active sites of the metal surface.[5] This is followed by the oxidative addition of the C-Br bond to a metal center. Subsequent steps involving hydride transfer and reductive elimination release the dehalogenated product and hydrogen bromide (HBr). A base, such as triethylamine or sodium acetate, is often included to neutralize the HBr byproduct, which can otherwise poison the catalyst or promote side reactions.

Caption: A simplified workflow of heterogeneous catalytic hydrodehalogenation.

Choice of Catalyst

• Palladium (Pd): Palladium, most commonly supported on activated carbon (Pd/C), is the catalyst of choice for hydrodehalogenation due to its high activity and selectivity.[2][3] It efficiently cleaves C-Br bonds under relatively mild conditions and displays excellent tolerance for a wide range of functional groups.[2][7]

• Nickel (Ni): Raney® Nickel is a cost-effective alternative to palladium.[8][9] It is a highly active catalyst but requires careful handling due to its pyrophoric nature, especially in its dry, activated form.[8][10] It is particularly effective for removing halogen atoms from organic compounds.[10]

Choice of Hydrogen Source

• Hydrogen Gas (H₂): The most direct and atom-economical hydrogen source. Its primary drawback is the requirement for specialized high-pressure reactor systems and stringent safety protocols.

• Transfer Hydrogenation Reagents: These reagents donate hydrogen to the substrate in situ, obviating the need for pressurized H₂ gas. This makes the reaction more accessible for standard laboratory setups. Common hydrogen donors include:

  • Formates: Ammonium formate or sodium formate are frequently used in conjunction with Pd/C in solvents like methanol or ethanol.[11][12]

  • Isopropanol: Can serve as both a solvent and a hydrogen donor, particularly in the presence of a base.[13]

  • Silanes: Reagents like tetramethyldisiloxane (TMDS) have been shown to be effective hydrogen sources in the presence of a palladium catalyst.[14]

Comparative Analysis of Protocols

The selection of a specific protocol depends on available equipment, scale, cost, and safety considerations. The following table summarizes the key parameters of the detailed protocols provided in the next section.

Parameter	Protocol 1: Pd/C with H₂ Gas	Protocol 2: Pd/C Transfer Hydrogenation	Protocol 3: Raney® Ni with H₂ Gas
Catalyst	5-10% Palladium on Carbon	5-10% Palladium on Carbon	Raney® Nickel (slurry in water)
Hydrogen Source	Hydrogen Gas (H₂)	Ammonium Formate (HCO₂NH₄)	Hydrogen Gas (H₂)
Pressure	1 - 4 atm (15 - 60 psi)	Atmospheric	30 - 50 bar
Temperature	25 - 50 °C	25 °C to reflux (e.g., ~65°C for MeOH)	90 - 100 °C
Solvent	Methanol, Ethanol, Ethyl Acetate	Methanol, Ethanol	Methanol, Water
Base (optional)	Triethylamine, Sodium Acetate	Not typically required	Sodium Hydroxide
Key Advantages	High efficiency, clean, scalable	No pressure equipment needed, safer	Low catalyst cost
Key Considerations	Requires pressure reactor, H₂ safety	Stoichiometric byproducts, potential for slower kinetics	Pyrophoric catalyst, higher pressure/temp needed

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. When working with hydrogen gas or pyrophoric catalysts like Raney® Ni, ensure no ignition sources are present and have appropriate fire extinguishing equipment on hand.

Caption: A generalized workflow for catalytic reduction experiments.

Protocol 1: Catalytic Hydrogenation using Pd/C and Hydrogen Gas

This protocol is the industry standard, valued for its efficiency and clean reaction profile.

Materials and Equipment:

• {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Methanol (MeOH), reagent grade

• Triethylamine (Et₃N)

• Parr shaker or similar hydrogenation reactor

• Celite® 545 for filtration

• Standard laboratory glassware

• Nitrogen or Argon gas supply

• Hydrogen gas supply

Procedure:

• Reactor Setup: To a suitable pressure reactor vessel, add {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (1.0 eq).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (0.05 eq by weight of palladium). Note: Handle wet Pd/C carefully; do not allow it to dry completely as it can become pyrophoric.

• Solvent and Base: Add methanol (sufficient to create a 0.1-0.2 M solution) and triethylamine (1.1 eq).

• Inerting: Seal the reactor and purge the headspace with nitrogen or argon gas 3-5 times to remove all oxygen.

• Hydrogenation: Purge the reactor with hydrogen gas 3-5 times before pressurizing to the desired pressure (e.g., 4 atm / 60 psi).

• Reaction: Begin vigorous stirring and maintain the reaction at room temperature (25 °C). Monitor hydrogen uptake. The reaction is typically complete within 4-12 hours.

• Monitoring: To check for completion, carefully depressurize and vent the reactor, purge with nitrogen, and take an aliquot for analysis by TLC or LC-MS.

• Work-up: Once complete, vent the reactor and purge thoroughly with nitrogen. Carefully unseal the vessel.

• Filtration: Dilute the reaction mixture with additional methanol and filter through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with methanol to recover all product. Caution: The Celite® pad with the catalyst should not be allowed to dry on the filter funnel. Quench it with water before disposal.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography.

Protocol 2: Transfer Hydrogenation using Pd/C and Ammonium Formate

This method is highly convenient for lab-scale synthesis as it avoids the need for a pressure reactor.[12]

Materials and Equipment:

• {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Ammonium Formate (HCO₂NH₄)

• Methanol (MeOH), reagent grade

• Round-bottom flask with reflux condenser

• Celite® 545

• Standard laboratory glassware

• Nitrogen or Argon gas supply

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (1.0 eq) and methanol (to create a 0.1-0.2 M solution).

• Reagent Addition: Add ammonium formate (3-5 eq) to the solution and stir until it dissolves.

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (0.1 eq by weight of palladium).

• Reaction: Heat the mixture to a gentle reflux (~65 °C). Gas evolution (CO₂) will be observed. The reaction is typically complete in 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation: After cooling to room temperature, filter the mixture through a pad of Celite®, washing thoroughly with methanol. Concentrate the filtrate under reduced pressure. The crude product can be purified by standard methods.

Protocol 3: Catalytic Hydrogenation using Raney® Nickel

This protocol utilizes a more economical but highly reactive catalyst, often requiring more forcing conditions.

Materials and Equipment:

• {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

• Raney® Nickel 2800 (slurry in water)

• Methanol (MeOH) or an aqueous solvent system

• Sodium Hydroxide (NaOH)

• High-pressure autoclave or reactor

• Celite® 545

• Standard laboratory glassware

• Nitrogen and Hydrogen gas supplies

Procedure:

• Catalyst Preparation: In the reactor vessel, carefully wash the Raney® Nickel slurry several times with the chosen reaction solvent to remove the storage water.

• Reactor Setup: Add a solution of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (1.0 eq) and NaOH (1.1 eq) in the reaction solvent.

• Inerting and Hydrogenation: Seal the reactor and follow the inerting and pressurizing procedure as described in Protocol 1, pressurizing to 30-50 bar of H₂.

• Reaction: Heat the reactor to 90-100 °C with vigorous stirring. The reaction may take 6-24 hours.

• Work-up: After cooling and carefully venting the reactor, the work-up proceeds as in Protocol 1. Extreme caution must be exercised during the filtration of Raney® Nickel, as it is highly pyrophoric upon exposure to air. The filter cake must be kept wet at all times and should be quenched with a large volume of water before disposal.

Analytical Characterization and Troubleshooting

• Confirmation of Reaction: The success of the reduction is confirmed by ¹H NMR spectroscopy, observing the disappearance of the characteristic AA'BB' pattern of the 1,4-disubstituted bromophenyl ring and the appearance of a multiplet corresponding to a monosubstituted phenyl ring. Mass spectrometry will show a corresponding decrease in the molecular weight by the mass of Br minus H (approx. 79 u).

• Troubleshooting:

  • Stalled Reaction: If the reaction stalls, the catalyst may be poisoned. Ensure the starting material and solvents are of high purity. An additional charge of catalyst may be required.

  • Incomplete Conversion: Increase reaction time, temperature, or hydrogen pressure. For transfer hydrogenation, adding more ammonium formate can restart the reaction.

  • Side Products: While unlikely for this substrate, over-reduction of other groups can occur under harsh conditions. If observed, reduce temperature, pressure, and/or catalyst loading.

References

• Aryl halide cross-coupling via formate-mediated transfer hydrogen
• Aryl halide cross-coupling via formate-mediated transfer hydrogen
• Unique and Convenient Use of Raney Nickel for the Reduction of Aryl Bromides, Benzyl Alcohols, Benzyl Ethers, and Benzylamines in an Acidic Medium - ResearchGate.
• ChemInform Abstract: Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. | Request PDF - ResearchGate.
• Unique and Convenient Use of Raney Nickel for the Reduction of Aryl Bromides, Benzyl Alcohols, Benzyl Ethers, and Benzylamines in an Acidic Medium | Bulletin of the Chemical Society of Japan | Oxford Academic. Oxford Academic.
• Aryl halide cross-coupling via formate-mediated transfer hydrogenation - ResearchGate.
• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups - Organic Chemistry Portal. Organic Chemistry Portal.
• Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System | Organometallics - ACS Publications.
• Ligand-Free, Palladium-Catalyzed Dihydrogen Generation from TMDS: Dehalogenation of Aryl Halides on Water | Organic Letters - ACS Publications.
• Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)
• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups | Request PDF - ResearchGate.
• 11.2: Hydrogenation with Heterogeneous Catalysts - Chemistry LibreTexts. Chemistry LibreTexts.
• Heterogeneous Catalytic Hydrogenation - Scientific Update - UK.
• Catalytic Hydrodehalogen
• Chemistry of Raney Nickel - YouTube. YouTube.
• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage - Organic Chemistry Portal. Organic Chemistry Portal.
• Understanding Heterogeneous Catalytic Hydrogenation by Parahydrogen-Induced Polarization NMR Spectroscopy | ACS Catalysis - ACS Publications.
• A Convenient and Stable Heterogeneous Nickel Catalyst for Hydrodehalogenation of Aryl Halides Using Molecular Hydrogen - Semantic Scholar. Semantic Scholar.
• Reductive cleavage of C–X (F, Cl, Br, I) bonds catalyzed by cheap and abundant RANEY® nickel in water - ResearchGate.
• Hydrogen - Organic Chemistry Portal. Organic Chemistry Portal.
• Reduction and Oxidation :: Catalytic Hydrogenation - Organic Chemistry Data.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Hydrogen [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scientificupdate.com [scientificupdate.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

how to improve reaction yield in {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol synthesis

Technical Support Center: Synthesis of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

Introduction: Welcome to the technical support guide for the synthesis of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol. This molecule is a key building block in medicinal chemistry and drug development. The N-sulfonylation of 4-piperidinemethanol with 4-bromophenylsulfonyl chloride is a standard transformation, yet achieving high, consistent yields can be challenging. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols. We will delve into the causality behind experimental choices, providing actionable solutions grounded in established chemical principles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis. Each issue is broken down into potential causes and corresponding solutions.

Issue 1: Low or No Product Yield

You've completed the reaction and, after work-up, find a disappointingly low yield of the desired product, or perhaps only starting material is recovered.

• Ineffective Basicity or Incorrect Base Choice:

  • Causality: The reaction of an amine with a sulfonyl chloride generates one equivalent of hydrochloric acid (HCl). This acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction. A base is required to neutralize this HCl as it forms. The choice of base is critical; it must be strong enough to scavenge the acid but not so reactive that it induces side reactions with the sulfonyl chloride.

  • Solutions:

    • Switch to an appropriate tertiary amine: Triethylamine (NEt₃) or N,N-diisopropylethylamine (DIPEA) are excellent choices. Use at least 1.1 to 1.5 equivalents. Pyridine can also be used and can serve as the solvent, though its nucleophilicity can sometimes lead to catalysis or side reactions.[1]

    • Consider an inorganic base: If your starting material is sensitive to organic bases, a heterogeneous base like potassium carbonate (K₂CO₃) in a solvent like acetonitrile can be effective, particularly with gentle heating.[2]

    • Avoid overly strong bases: Bases like sodium hydride (NaH) or organolithiums are generally too reactive and can deprotonate other sites or react with the sulfonyl group.

• Poor Reagent Quality or Presence of Moisture:

  • Causality: Sulfonyl chlorides are highly susceptible to hydrolysis. Any moisture present in the reagents or solvent will convert the 4-bromophenylsulfonyl chloride into the unreactive 4-bromophenylsulfonic acid. The starting material, 4-piperidinemethanol, is also hygroscopic and can introduce water.

  • Solutions:

    • Ensure Anhydrous Conditions: Use a flame-dried or oven-dried flask under an inert atmosphere (Nitrogen or Argon).

    • Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile).

    • Verify Reagent Purity: If possible, check the purity of the 4-bromophenylsulfonyl chloride by melting point or NMR before use. Ensure the 4-piperidinemethanol is dry, for example, by co-evaporation with anhydrous toluene.

• Suboptimal Reaction Temperature:

  • Causality: Temperature controls the rate of reaction but also the rate of potential side reactions. The sulfonylation reaction is typically exothermic. Adding the sulfonyl chloride at too high a temperature can lead to decomposition and byproduct formation. Conversely, a temperature that is too low may result in an impractically slow reaction.

  • Solutions:

    • Controlled Addition: Begin the reaction at 0 °C (ice-water bath). Dissolve the 4-piperidinemethanol and base in your chosen solvent, cool the mixture, and then add the 4-bromophenylsulfonyl chloride solution dropwise.

    • Gradual Warming: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for several hours or overnight to ensure completion.[3] Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Avoid High Temperatures: Elevated temperatures (e.g., > 80-100 °C) can promote decomposition of the sulfonyl chloride and potential side reactions like debromination of the aryl bromide ring.[4]

Issue 2: Multiple Spots on TLC / Impure Product Mixture

Your reaction appears to have worked, but TLC or LC-MS analysis shows a complex mixture of products, making purification difficult and lowering the isolated yield.

• Unreacted Starting Materials:

  • Causality: This points to an incomplete reaction, as detailed in Issue 1. The causes are typically insufficient reaction time, improper temperature, or ineffective base.

  • Solution: Re-evaluate the reaction conditions based on the advice in Issue 1. Ensure you have allowed sufficient time for the reaction to go to completion.

• Hydrolysis of Sulfonyl Chloride:

  • Causality: As mentioned, the presence of water leads to the formation of 4-bromophenylsulfonic acid. This highly polar, acidic byproduct can complicate the work-up and purification.

  • Solution: Adhere strictly to anhydrous techniques. During work-up, a wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) will extract the sulfonic acid into the aqueous layer.

• Formation of a Sulfonate Ester (O-Sulfonylation):

  • Causality: The starting material contains both a secondary amine and a primary alcohol. While the amine is significantly more nucleophilic and will react preferentially, it is possible under certain conditions (e.g., using a strong base that deprotonates the alcohol) for the hydroxyl group to attack the sulfonyl chloride, forming a sulfonate ester. This is a common side reaction when trying to sulfonylate alcohols.[5]

  • Solution:

    • Prioritize Amine Reactivity: Use conditions that favor N-sulfonylation. Standard conditions (tertiary amine base, DCM solvent, 0 °C to RT) strongly favor reaction at the nitrogen.

    • Avoid Strong, Non-Nucleophilic Bases: Avoid bases that might significantly deprotonate the alcohol, such as NaH.

The following diagram outlines a logical workflow for troubleshooting and optimizing the synthesis.

Sources

• 1. rsc.org [rsc.org]
• 2. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]

preventing thermal degradation of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol during storage

Technical Support Center: {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for maintaining the stability and purity of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol during storage and handling. As a complex organic molecule, its integrity is paramount for reproducible and reliable experimental outcomes. This document outlines the primary degradation pathways, provides answers to frequently asked questions, and offers detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What is {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol and why is its stability important?

{1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is a chemical intermediate featuring a sulfonylpiperidine core structure. Such compounds are valuable building blocks in medicinal chemistry and drug discovery. The purity of this starting material is critical, as any degradation can introduce impurities that may lead to unwanted side products, altered biological activity, or complications in downstream applications.

Q2: What are the primary signs of degradation in my sample?

Visual inspection can offer the first clues of compound degradation. Be alert for:

• Color Change: A shift from a white or off-white solid to a yellow or amber appearance can indicate the formation of chromophoric impurities.

• Change in Physical State: The material may become sticky or oily, which can be a sign of hygroscopicity (moisture absorption) or the formation of lower melting point impurities.[1][2]

• Insolubility: If the compound was previously soluble in a specific solvent system and now shows haziness or particulate matter, degradation may have occurred.

Application Scientist's Insight: These macroscopic changes are often lagging indicators of chemical instability. The sulfonyl group, in particular, can be susceptible to hydrolytic cleavage, while the bromophenyl moiety can be sensitive to light.[3][4][5] Therefore, even in the absence of visual cues, periodic analytical verification is the most reliable way to ensure compound integrity.

Q3: What are the main environmental factors that can cause degradation?

The primary drivers of degradation for this compound are elevated temperature, moisture, and light.

• Temperature: Increased thermal energy can accelerate the rate of decomposition reactions. Some sulfonamides exhibit significant thermal decomposition near their melting points.[1]

• Moisture (Humidity): The sulfonamide (S-N) bond is susceptible to hydrolysis, a process accelerated by the presence of water.[3][6] High humidity environments can lead to the absorption of sufficient water to initiate this process, even in the solid state.[1][2]

• Light (Photodegradation): Aromatic bromine compounds can be photolabile. UV light exposure can potentially lead to dehalogenation or the formation of radical species, initiating secondary degradation pathways.[3][5]

Q4: What are the ideal storage conditions for this compound?

To mitigate the risks outlined above, stringent storage conditions are essential. Based on the compound's structural motifs and general best practices for complex organic molecules, the following conditions are recommended.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the kinetic rate of potential thermal degradation and hydrolytic pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and oxidation.
Light	Amber vial or light-blocking container	Protects the bromophenyl group from potential photodegradation.[5]
Container	Tightly sealed, non-reactive material (e.g., borosilicate glass)	Prevents contamination and moisture ingress.[7]

Q5: How can I analytically confirm the purity of my sample?

The most robust method for assessing the purity of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is High-Performance Liquid Chromatography (HPLC), typically with UV detection.[8]

• HPLC-UV: This technique is excellent for separating the parent compound from potential non-volatile impurities and degradation products.[8] A reversed-phase method (e.g., using a C18 column) is a common starting point.

• LC-MS: For identifying unknown impurity peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable, as it provides molecular weight information that can help elucidate the structure of degradation products.[8][9][10]

Application Scientist's Insight: When developing an HPLC method, it is crucial to run a "forced degradation" study. By intentionally exposing small aliquots of the material to heat, acid, base, and light, you can generate the likely degradation products. This allows you to confirm that your analytical method can successfully separate these impurities from the main compound peak, ensuring the method is "stability-indicating."

Troubleshooting Guide

This section addresses specific issues you may encounter and provides a logical path to resolution.

Problem 1: My white solid has turned yellow/amber.

• What could be the cause? This is a strong indicator of chemical degradation. The color change is likely due to the formation of new, conjugated molecular structures (chromophores) that absorb visible light. This can result from oxidation, photodecomposition of the bromophenyl ring, or side reactions following hydrolysis of the sulfonamide bond.

• Recommended Action:

  • Immediately quarantine the suspect vial to prevent its use in critical experiments.

  • Perform a purity analysis using a validated HPLC method to quantify the level of impurities.[8]

  • If the purity is below your experimental threshold, the material should be discarded according to safety protocols.[7]

  • Review your storage procedures. Was the container sealed tightly? Was it protected from light? Was the temperature consistently maintained? Implement the recommended storage conditions (Table 1) for all new and existing stock.

Problem 2: My HPLC analysis shows a new, significant impurity peak that wasn't there before.

• What could be the cause? The appearance of a new peak confirms that degradation has occurred. The retention time of the new peak can provide clues to its identity.

  • More Polar Impurity (Shorter Retention Time on RP-HPLC): This is often indicative of hydrolysis. Cleavage of the S-N bond would likely result in 4-bromophenylsulfonic acid and 4-piperidinylmethanol, both of which are more polar than the parent compound.

  • Less Polar Impurity (Longer Retention Time on RP-HPLC): This is less common for degradation but could result from an unexpected condensation or dimerization reaction.

• Recommended Action:

  • Use LC-MS to determine the molecular weight of the impurity. This is the most direct way to identify the degradation product and confirm the degradation pathway.[3][9]

  • If hydrolysis is confirmed, it points to moisture contamination. Your primary corrective action should be to improve the storage atmosphere. Store the compound under an inert gas like argon or nitrogen and use a desiccator if necessary.

Problem 3: I need to weigh and handle the compound on the benchtop. How do I minimize degradation during this process?

• What are the risks? Short-term exposure to the ambient environment (light, humidity, oxygen) can still initiate degradation, especially if the compound is sensitive.

• Recommended Action (Workflow):

  • Equilibration: Allow the sealed container to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.

  • Minimize Exposure Time: Weigh the required amount of material as quickly as possible. Do not leave the container open on the bench.

  • Inert Atmosphere: For highly sensitive applications, perform all manipulations within a glove box under a nitrogen or argon atmosphere.

  • Resealing: After dispensing, flush the vial headspace with an inert gas before tightly resealing the container.

  • Return to Storage: Promptly return the container to the recommended 2-8°C, light-protected storage conditions.

Visualizing the Troubleshooting Process

The following diagram illustrates the decision-making workflow when a potential stability issue is observed.

Caption: A troubleshooting workflow for stability issues.

Experimental Protocols

Protocol 1: Purity Assessment by Reversed-Phase HPLC-UV

This protocol provides a general starting point for assessing the purity of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol. It must be validated for your specific system.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Filter both mobile phases through a 0.45 µm filter.

• Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in a 50:50 mixture of Acetonitrile:Water.

  • Dilute this stock solution to a working concentration of approximately 0.1 mg/mL using the same diluent.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Column Temperature: 30°C.[10]

  • Flow Rate: 1.0 mL/min.[10]

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 30% B

    • 18.1-22 min: 30% B (Re-equilibration)

• Analysis:

  • Inject a blank (diluent) to ensure no system peaks interfere.

  • Inject the sample solution.

  • Integrate all peaks and calculate the purity by the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

• System Suitability:

  • For method validation, ensure the theoretical plates for the main peak are >2000 and the tailing factor is between 0.8 and 1.5.

References

• BenchChem. Comparison of Analytical Methods for Purity Assessment of 1-(Pyrrolidin-2-ylmethyl)piperidine.
• ACS Publications. Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides.
• PMC. Amorphous Solid Dispersions of Sulfonamide/Soluplus® and Sulfonamide/PVP Prepared by Ball Milling.
• SpringerLink. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• Fisher Scientific. SAFETY DATA SHEET.
• ResearchGate. Toxicity and biodegradability of sulfonamides and products of their photocatalytic degradation in aqueous solutions | Request PDF.
• ACS Publications. Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates.
• ResearchGate. Aquatic photochemistry of the sulfonamide antibiotic sulfapyridine | Request PDF.
• BenchChem. A Comparative Guide to Analytical Methods for the Quantification of Ethyl-piperidin-4-ylmethyl.
• Alternative Therapies In Health And Medicine. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.
• ACS Publications. Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects.
• Google Patents. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample.
• PubMed. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.
• TargetMol. Safety Data Sheet.
• SciSpace. Thermodynamic study of the solubility of some sulfonamides in cyclohexane.
• ResearchGate. Amorphous Solid Dispersions of Sulfonamide/Soluplus® and Sulfonamide/PVP Prepared by Ball Milling | Request PDF.
• ACS Publications. Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks | Crystal Growth & Design.
• Chem-Impex. 4-Piperidinemethanol.
• MilliporeSigma. [1-(4-Bromophenyl)piperidin-4-yl]methanol.
• ResearchGate. Reaction pathways for degradation of 1 by piperidine in all ionic liquids, DMSO and MeCN..
• Chemical Substance Information. (4-bromophenyl)(piperidin-3-yl)methanol hydrochloride — Chemical Substance Information.
• Tokyo Chemical Industry (India) Pvt. Ltd. 4-Piperidinemethanol | 6457-49-4.
• PMC. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile.
• ChemicalBook. alpha,alpha-Diphenyl-4-piperidinomethanol | 115-46-8.
• Isaac Scientific Publishing. The Stability Study of a Novel Phenylpiperazine Derivative.
• MilliporeSigma. [1-(4-Bromophenyl)piperidin-4-yl]methanol.
• CAS Common Chemistry. 4-(Phenylamino)-1-(phenylmethyl)-4-piperidinemethanol.
• Der Pharma Chemica. Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo.
• MDPI. 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione.

Sources

• 1. Amorphous Solid Dispersions of Sulfonamide/Soluplus® and Sulfonamide/PVP Prepared by Ball Milling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. targetmol.com [targetmol.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. alternative-therapies.com [alternative-therapies.com]
• 10. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility Issues for {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and assay developers struggling with the aqueous formulation of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol .

As a highly lipophilic synthetic intermediate and screening compound, its structural properties present distinct challenges in both biochemical (cell-free) and cell-based assays. This document bypasses generic advice to provide targeted, mechanistically grounded solutions.

Part 1: Mechanistic Insight – The "Why" Behind the Precipitation

Before applying a fix, it is critical to understand the physicochemical causality behind the compound's behavior. The poor aqueous solubility of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is driven by three structural realities:

• The Neutral Sulfonamide Core: While the molecule contains a piperidine ring, the nitrogen atom is covalently bound within a sulfonamide linkage. Unlike secondary or tertiary amines, sulfonamide nitrogens attached to electron-withdrawing groups are effectively neutral at physiological pH. Causality: Standard pH-adjustment strategies (e.g., lowering pH to protonate the amine) will fail because there is no basic center to ionize.

• Hydrophobic Bulk: The 4-bromophenyl group is exceptionally lipophilic. The heavy bromine atom increases the partition coefficient (LogP), driving the molecule to minimize contact with aqueous media.

• Insufficient Polarity: The single hydroxymethyl group at the 4-position of the piperidine ring provides the only hydrogen-bond donor/acceptor site. This localized polarity is thermodynamically insufficient to overcome the hydrophobic penalty of the bromophenylsulfonyl moiety, leading to rapid nucleation and precipitation (crashing out) when introduced to water.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My compound crashes out immediately when I spike my DMSO stock into the assay buffer. How do I prevent this? A1: You are experiencing a kinetic precipitation event, often called "solvent shift." When a high-concentration DMSO stock is pipetted directly into an aqueous buffer, the local environment at the droplet interface becomes instantly supersaturated, causing rapid micro-crystallization [1]. Solution: Never spike high-concentration stocks directly into the final buffer. Instead, utilize an intermediate dilution strategy. Dilute your master stock serially in 100% DMSO first, and then transfer a standardized, minimal volume (e.g., 1 µL into 99 µL) to the assay plate while subjecting the well to high-speed vortexing or acoustic mixing.

Q2: I am seeing highly variable IC50 values between replicates. Could solubility be the culprit? A2: Yes. If {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol forms micro-precipitates, the actual concentration of the compound in solution is much lower than your calculated nominal concentration. This leads to artificially shifted dose-response curves and underestimated biological activity [2]. Furthermore, suspended micro-particles can cause light scattering, which interferes with fluorescence or absorbance readouts (e.g., in HTRF or AlphaScreen assays). We recommend running a nephelometry (light scattering) control plate to determine the exact kinetic solubility limit in your specific buffer.

Q3: What is the maximum DMSO concentration I can use to keep this compound in solution? A3: This is strictly dictated by your assay type:

• Biochemical/Enzymatic Assays: Many isolated enzymes can tolerate up to 2% to 5% DMSO. If your assay permits, maintaining a 2% final DMSO concentration is the simplest way to keep this compound soluble.

• Cell-Based Assays: DMSO concentrations must be kept strictly below 0.5% (ideally ≤0.1%) to prevent solvent-induced cytotoxicity, membrane permeabilization, and artefactual transcriptomic changes [3]. For cell assays, you must transition to excipients like cyclodextrins.

Q4: Since pH adjustment won't work, what additives are best suited for this specific molecular structure? A4: Because the molecule features a bulky, hydrophobic aromatic ring (the bromophenyl group), it is an excellent candidate for inclusion complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) [4]. The hydrophobic cavity of the cyclodextrin encapsulates the bromophenyl ring, while the hydrophilic exterior maintains aqueous solubility. For cell-free assays, non-ionic surfactants like 0.01% - 0.05% Tween-20 or Triton X-100 are highly effective at forming micelles around the compound.

Part 3: Experimental Workflows & Methodologies

Protocol 1: Preparation of an HP-β-CD Inclusion Complex (For Cell-Based Assays)

Use this protocol when DMSO must be minimized (<0.1%) but high compound concentrations are required.

• Preparation of Excipient: Prepare a 20% (w/v) solution of HP-β-CD in molecular biology grade water.

• Co-Solvent Dissolution: Weigh 5 mg of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol and dissolve it entirely in 500 µL of a volatile organic solvent (e.g., Methanol or Acetone).

• Mixing: Add the dissolved compound dropwise into 5 mL of the 20% HP-β-CD solution while stirring continuously at 500 RPM.

• Solvent Evaporation: Place the mixture under a gentle stream of nitrogen gas or in a centrifugal vacuum concentrator (SpeedVac) until the organic solvent is completely evaporated.

• Equilibration & Filtration: Allow the aqueous complex to stir for 24 hours at room temperature to ensure thermodynamic equilibrium. Filter the final solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, precipitated compound.

• Quantification: Determine the exact final concentration of the solubilized compound using HPLC-UV before applying it to your cellular assay.

Protocol 2: Intermediate DMSO Dilution Strategy (For Biochemical Assays)

Use this to prevent kinetic "crashing out" during serial dilutions.

• Master Stock: Prepare a 10 mM master stock in 100% anhydrous DMSO. Sonicate for 5 minutes in a water bath at 37°C to ensure complete dissolution.

• Solvent Serial Dilution: Perform your entire dose-response serial dilution (e.g., 3-fold or 10-fold steps) in 100% DMSO across a V-bottom 96-well plate.

• Aqueous Transfer: Pre-fill your final assay plate with the aqueous reaction buffer.

• Rapid Spiking: Using a multichannel liquid handler, transfer exactly 1 µL of the DMSO dilutions into 99 µL of the aqueous buffer (yielding a 1% final DMSO concentration).

• Immediate Agitation: Mix instantly using a plate shaker at 1000 RPM for 30 seconds.

Part 4: Data Presentation & Solubilization Strategies

The following table summarizes the expected performance of various solubilization strategies specifically applied to {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol.

Solubilization Strategy	Est. Max Aqueous Conc.	Assay Compatibility	Pros	Cons
1% DMSO (Direct Dilution)	< 10 µM	Biochemical, Cell-based	Simple, standard HTS protocol.	High risk of kinetic precipitation; limited top concentration.
5% DMSO	~ 50 µM	Biochemical only	Keeps compound in solution for standard IC50 curves.	Highly toxic to cells; may denature sensitive enzymes.
0.05% Tween-20 + 1% DMSO	~ 100 µM	Biochemical only	Micelle formation prevents aggregation and plastic binding.	Surfactants can lyse cells and disrupt lipid-dependent enzymes.
20% HP-β-CD Complexation	> 500 µM	Cell-based, In Vivo	Excellent biocompatibility; zero organic solvent required.	Time-consuming preparation; requires HPLC quantification.
pH Adjustment (pH 2 or 10)	< 5 µM	None	N/A	Ineffective. The sulfonamide is neutral; compound degrades at extreme pH.

Part 5: Visual Troubleshooting & Workflows

Caption: Decision matrix for resolving solubility issues based on assay constraints and molecular properties.

Caption: Step-by-step workflow for generating cyclodextrin inclusion complexes for cell-based assays.

References

• Di, L., & Kerns, E. H. (2006). "Biological assay challenges from compound solubility: strategies for bioassay optimization." Drug Discovery Today. ResearchGate. Available at: [Link]

• Timm, M., et al. (2013). "Considerations regarding use of solvents in in vitro cell based assays." Cytotechnology. ResearchGate. Available at: [Link]

• Nowak, P., et al. (2023). "Physicochemical Characterisation and Investigation of the Biological Properties of Cyclodextrin-Based Delivery Systems." MDPI. Available at: [Link]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Testing of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol, a key intermediate in pharmaceutical synthesis. We will delve into the critical validation parameters, present a detailed experimental protocol, and compare the performance of HPLC with alternative analytical techniques. This document is intended for researchers, scientists, and drug development professionals who require a robust and reliable method for purity assessment.

Introduction: The Criticality of Purity in Pharmaceutical Intermediates

The purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a cornerstone of drug safety and efficacy. For {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol, a building block in the synthesis of more complex molecules, ensuring its purity is paramount to control the impurity profile of the final drug substance. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines for the validation of analytical procedures to ensure they are fit for their intended purpose.[1][2][3][4][5] This guide adheres to the principles outlined in the ICH Q2(R1) and the recently revised Q2(R2) guidelines, which emphasize a lifecycle approach to analytical method validation.[2][3][6][7]

The Chosen Analytical Approach: Reversed-Phase HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse of pharmaceutical analysis for several reasons.[8] Its versatility, robustness, and high resolving power make it ideal for separating a wide range of compounds, including the non-volatile and polar molecules often encountered in drug synthesis. For {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol, a compound containing both a polar sulfonamide and a piperidine moiety, RP-HPLC offers excellent selectivity and sensitivity for separating the main component from potential process-related impurities and degradation products.[9][10]

HPLC Method Validation: A Step-by-Step Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended use.[1][11] The following sections detail the experimental protocols for validating an HPLC method for the purity testing of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol.

System Suitability

Before any validation experiments are performed, system suitability testing must be conducted to ensure the chromatographic system is performing adequately.

Experimental Protocol:

• Prepare a standard solution of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol at the target concentration.

• Inject the standard solution six replicate times.

• Calculate the following parameters:

  • Tailing Factor (T): Should be ≤ 2.0.

  • Theoretical Plates (N): Should be ≥ 2000.

  • Relative Standard Deviation (%RSD) of Peak Area and Retention Time: Should be ≤ 2.0%.

Specificity (Selectivity)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

• Forced Degradation Studies: Subject the drug substance to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products.

• Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable).

• The method is considered specific if the peak for {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is well-resolved from any degradation product peaks and any peaks from the placebo. Peak purity analysis using a photodiode array (PDA) detector is recommended to confirm the homogeneity of the analyte peak.

Linearity and Range

Linearity demonstrates the proportional relationship between the concentration of the analyte and the analytical response. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.

Experimental Protocol:

• Prepare a series of at least five standard solutions of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol covering the expected range of concentrations (e.g., from the limit of quantitation to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot a calibration curve of the mean peak area versus concentration.

• Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (Trueness)

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a sample matrix.

Experimental Protocol:

• Prepare placebo samples spiked with {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• The mean recovery should be within 98.0% to 102.0%.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same batch of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol on the same day, with the same analyst and equipment. The %RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on different equipment. The %RSD between the two sets of results should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate changes to the chromatographic conditions, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic phase)

  • Wavelength of detection (e.g., ± 2 nm)

• Analyze a standard solution under each modified condition.

• The system suitability parameters should remain within the acceptance criteria, and the peak area and retention time should not significantly change.

Data Presentation: Summary of Validation Parameters

The results of the validation experiments should be clearly summarized in a table for easy review and interpretation.

Validation Parameter	Acceptance Criteria	Hypothetical Result
System Suitability
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
%RSD (Peak Area)	≤ 2.0%	0.8%
%RSD (Retention Time)	≤ 2.0%	0.3%
Specificity	No interference at the retention time of the analyte	Peak is pure and well-resolved from degradation products
Linearity	r² ≥ 0.999	0.9998
Range	Defined by linearity, accuracy, and precision	LOQ - 150% of target concentration
Accuracy	98.0% - 102.0% recovery	99.5% - 101.2%
Precision
Repeatability (%RSD)	≤ 2.0%	0.9%
Intermediate Precision (%RSD)	≤ 2.0%	1.2%
LOD	Reportable value	0.05 µg/mL
LOQ	Reportable value	0.15 µg/mL
Robustness	System suitability passes under all conditions	Method is robust

Workflow Visualization

The overall workflow for HPLC method validation can be visualized as follows:

Caption: HPLC Method Validation Workflow.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the gold standard for this application, it is beneficial to understand its performance in the context of other available analytical techniques.

Technique	Principle	Advantages for this Application	Disadvantages for this Application
HPLC-UV	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Robust, reproducible, widely available, and cost-effective.[10] Excellent for routine quality control.	May lack the sensitivity and specificity of mass spectrometric methods for complex impurity profiles.
UPLC-UV	Similar to HPLC but uses smaller particle size columns and higher pressures.	Faster analysis times, improved resolution, and higher sensitivity compared to HPLC.[12][13][14][15] Reduced solvent consumption.[12][14]	Higher initial instrument cost and potentially more sensitive to matrix effects.[12][15]
GC-MS	Separation of volatile compounds in the gas phase followed by mass spectrometric detection.	High sensitivity and specificity.	{1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is non-volatile and would require derivatization, adding complexity and potential for sample loss.[16][17][18][19][20] Not suitable for thermally labile compounds.
Capillary Electrophoresis (CE)	Separation based on the differential migration of charged species in an electric field.	High separation efficiency, minimal sample consumption, and orthogonal separation mechanism to HPLC.[21][22][23][24]	Can be less robust than HPLC and may have lower sensitivity for some compounds.[23]

Decision-Making Framework for Method Selection

The choice of analytical technique depends on the specific requirements of the analysis.

Caption: Decision tree for analytical method selection.

Conclusion: A Validated HPLC Method as a Cornerstone of Quality Control

This guide has outlined a comprehensive and scientifically sound approach to the validation of an HPLC method for the purity testing of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol. By adhering to the principles of the ICH guidelines and employing a systematic experimental protocol, a robust and reliable analytical method can be established.[1][11] The comparative analysis with alternative techniques further solidifies the position of HPLC as the primary choice for routine quality control of this important pharmaceutical intermediate. The successful validation of this method provides a high degree of assurance in the quality of the material, ultimately contributing to the safety and efficacy of the final drug product.

References

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. Available from: [Link]

• Bradley C. ICH and FDA Guidelines for Analytical Method Validation. Lab Manager; 2025 Oct 22. Available from: [Link]

• FDA. Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration; 2024 Mar 6. Available from: [Link]

• Ahmad S, et al. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Journal of Pharmaceutical and Biomedical Analysis. 2021;198:113998.

• Which Non-Volatile Compounds Can Be Analyzed By GC-MS? - Blogs - News. 2025 Jan 21. Available from: [Link]

• Analyzing Non-Volatile Compounds with GC-MS: A Guide. 2024 Nov 8. Available from: [Link]

• FDA. Guidance on Analytical Method Validation. U.S.
• Wätzig H, Degenhardt M, Kunkel A. Capillary electrophoresis in pharmaceutical analysis: a survey on recent applications. Electrophoresis. 1998;19(16-17):2695-2752.

• UPLC vs HPLC: what is the difference? Alispharm; 2023 Oct 11. Available from: [Link]

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LC-MS/MS Validation of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol: A Comparative Guide to Stationary Phase Selection

Executive Summary

The accurate quantification of complex sulfonamide derivatives in biological matrices is a critical bottleneck in preclinical pharmacokinetics. {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (Chemical Formula: C₁₂H₁₆BrNO₃S) presents a unique analytical challenge: it combines a highly polarizable, lipophilic bromophenyl ring with a polar sulfonamide linkage and a hydrogen-bonding methanol group.

This guide objectively compares the validation of this compound using an optimized Biphenyl stationary phase (Method A) against a traditional C18 alkyl phase (Method B) . By anchoring our protocol in the [1], we demonstrate how rational stationary phase selection eliminates matrix effects and ensures a self-validating, high-throughput analytical system.

Physicochemical Profiling & Mechanistic Rationale

As an Application Scientist, one must look beyond generic gradients and understand the causality of molecular interactions. Standard C18 columns rely exclusively on dispersive (hydrophobic) forces. However, biological matrices like rat plasma are rich in endogenous phospholipids that also bind strongly to C18 phases. When analyzing sulfonamides, these lipids often co-elute with the target analyte, causing severe ion suppression in the electrospray ionization (ESI) source[2].

The Biphenyl Advantage: To overcome this, we transition to a Biphenyl stationary phase. The biphenyl moiety offers orthogonal retention mechanisms. While it provides hydrophobic retention, its primary advantage is the ability to engage in π−π and dipole-dipole interactions with the electron-deficient 4-bromophenylsulfonyl group[3]. This alternative selectivity shifts the retention time of our analyte away from the phospholipid elution zone, drastically reducing matrix suppression.

Fig 1: Chromatographic retention mechanisms of Biphenyl vs. C18 phases.

Experimental Design: A Self-Validating System

A robust bioanalytical assay must be self-validating. By introducing a structurally similar Internal Standard (IS)—such as the chloro-analog {1-[(4-Chlorophenyl)sulfonyl]-4-piperidinyl}methanol—directly into the raw plasma before any extraction steps, we create a mathematical safeguard. Any volumetric errors during sample transfer or signal suppression in the MS source are proportionally mirrored in the IS signal. Consequently, the IS-normalized peak area ratio remains absolute and trustworthy.

Step-by-Step Protocol (Rat Plasma)

• Sample Aliquoting & IS Addition: Transfer 50 µL of rat plasma (blank, calibrator, QC, or unknown) into a 96-well plate. Add 10 µL of the IS working solution (500 ng/mL).

• Protein Precipitation (PPT): Add 150 µL of Acetonitrile containing 0.1% Formic Acid.

  • Causality: Sulfonamides are highly protein-bound. The organic solvent denatures the plasma proteins, while the acidic modifier disrupts ionic protein-analyte binding, ensuring near-quantitative recovery[4].

• Agitation & Centrifugation: Vortex for 5 minutes at 1000 RPM, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of LC-MS grade water.

  • Causality: Injecting high organic extracts directly onto a reversed-phase column causes peak broadening (the "solvent effect"). Diluting with water matches the initial mobile phase conditions, ensuring sharp peak focusing.

Fig 2: Self-validating LC-MS/MS sample preparation and analysis workflow.

Method Comparison & Data Presentation

LC-MS/MS Parameters

Notice the deliberate choice of Methanol as Mobile Phase B for the Biphenyl method. Acetonitrile contains a triple bond and acts as a π -electron participant, which can disrupt the π−π interactions between the biphenyl stationary phase and the bromophenyl ring of our analyte. Methanol preserves these interactions, maximizing selectivity[3].

Table 1: LC-MS/MS Method Parameters Comparison

Parameter	Method A (Optimized Biphenyl)	Method B (Standard C18)
Column	Restek Raptor Biphenyl (50 x 2.1 mm, 1.8 µm)	Standard C18 (50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol	0.1% Formic Acid in Acetonitrile
Gradient	10% to 95% B over 3.0 min	10% to 95% B over 3.0 min
Retention Time	2.45 min (Resolved from lipids)	1.85 min (Co-elutes with lipids)
MS/MS Transition	ESI+ MRM: m/z 334.0 → 114.1	ESI+ MRM: m/z 334.0 → 114.1

Mechanistic Note on MS/MS: The precursor ion[M+H]⁺ at m/z 334.0 is selected in Q1. Collision-induced dissociation (CID) cleaves the sulfonamide bond, yielding a highly stable piperidinyl-methanol product ion at m/z 114.1 in Q3.

ICH M10 Validation Metrics

The methods were validated according to the [1]. The data below represents the analysis of Quality Control (QC) samples spiked into blank rat plasma.

Table 2: ICH M10 Validation Metrics (Rat Plasma)

Validation Parameter	Acceptance Criteria (ICH M10)	Method A (Biphenyl)	Method B (C18)
Linearity (R²)	≥ 0.990 (Range: 1-1000 ng/mL)	0.998	0.985
Intra-Assay Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	4.2% - 7.5%	12.4% - 18.1% (Fails at LLOQ)
Inter-Assay Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-3.1% to +4.5%	-14.5% to +17.2%
Matrix Effect (IS Normalized)	CV ≤ 15% across 6 lots	98.5% (CV: 3.2%)	65.4% (CV: 19.8%)
Extraction Recovery	Consistent across QC levels	88.4% ± 4.1%	85.2% ± 11.5%

Conclusion

While C18 columns remain the default starting point for many laboratories, they fail to provide the necessary selectivity for halogenated sulfonamides like {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol. The Method A (Biphenyl) protocol objectively outperforms the alternative by leveraging π−π interactions to bypass endogenous lipid interference. This results in a highly reliable, self-validating assay that comfortably exceeds all ICH M10 regulatory thresholds for accuracy, precision, and matrix effect management.

References

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH) URL: [Link]

• Title: Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases Source: LCGC International URL: [Link]

• Title: Rapid Confirmatory Assay for Determining 12 Sulfonamide Antimicrobials in Milk and Eggs by Matrix Solid-Phase Dispersion and Liquid Chromatography−Mass Spectrometry Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

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A Structural and Functional Comparison of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol and Related Piperidine Sulfonamides

Introduction

The piperidine sulfonamide scaffold is a cornerstone in modern medicinal chemistry, recognized for its versatile role as a pharmacophore in a multitude of therapeutic agents.[1][2] This structural motif is prevalent in drugs targeting a wide array of biological systems, demonstrating activities ranging from antibacterial and antiviral to anticancer and anti-inflammatory.[1][3][4][5] The inherent structural features of the piperidine ring, combined with the electronic and hydrogen-bonding capabilities of the sulfonamide group, provide a robust framework for designing molecules with high affinity and selectivity for various biological targets.

This guide focuses on a specific exemplar of this class, {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol . We will conduct an in-depth structural comparison of this molecule with other relevant piperidine sulfonamide analogues. The objective is to elucidate the intricate relationships between molecular structure, conformational behavior, and biological function. By synthesizing data from crystallographic studies, structure-activity relationship (SAR) analyses, and various biological assays, this guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this important chemical class, supported by actionable experimental data and protocols.

Part 1: Synthesis and Characterization of the Core Molecule

The synthesis of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol is typically achieved through a direct and efficient nucleophilic substitution reaction. This approach exemplifies a common strategy for the N-functionalization of piperidine rings.

Experimental Protocol: Synthesis of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

Rationale: The synthesis relies on the reaction of the nucleophilic secondary amine of the piperidine ring with the electrophilic sulfur atom of the sulfonyl chloride. A non-nucleophilic base is used to quench the HCl byproduct generated during the reaction, driving the equilibrium towards the product. Dichloromethane (DCM) is an excellent solvent choice due to its inert nature and ability to dissolve both reactants.

Materials:

• 4-Piperidinemethanol (1.0 eq)

• 4-Bromophenylsulfonyl chloride (1.05 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: To a solution of 4-piperidinemethanol (1.0 eq) in anhydrous DCM, add the base (TEA or DIPEA, 1.5 eq). Stir the mixture at 0 °C (ice bath) for 15 minutes.

• Addition of Sulfonyl Chloride: Add 4-bromophenylsulfonyl chloride (1.05 eq) portion-wise to the stirred solution at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Fig 1. Synthetic workflow for the target molecule.

Part 2: Comparative Structural Analysis

The biological activity and physicochemical properties of piperidine sulfonamides are exquisitely sensitive to structural modifications. We will compare our core molecule to analogues with variations at two key positions: the aryl sulfonyl group and the substituent on the piperidine ring.

• Modification of the Aryl Sulfonyl Group: The 4-bromophenyl moiety is a common feature in bioactive molecules. Its influence can be understood by comparing it to other substituted and unsubstituted analogues. The electronic nature of the substituent on the phenyl ring directly modulates the electrophilicity of the sulfonyl group and the overall lipophilicity of the molecule.

• Modification of the Piperidine Ring: The 4-hydroxymethyl group provides a hydrogen bond donor and acceptor. Replacing it with other functional groups, such as carboxylic acids, hydroxamic acids, or simple alkyl groups, drastically alters the molecule's polarity, steric profile, and potential interactions with biological targets.[6]

Fig 2. Key structural variations on the piperidine sulfonamide scaffold.

Analogue	R1 Group (Aryl Sulfonyl)	R2 Group (Piperidine)	Key Physicochemical Impact	Potential Biological Role
Core Molecule	4-Bromophenyl	4-Hydroxymethyl	Increased lipophilicity, potential for halogen bonding	Modulator of various enzymes/receptors
Analogue A	Phenyl	4-Hydroxymethyl	Baseline lipophilicity	General scaffold
Analogue B	4-Chlorophenyl	4-Hydroxymethyl	Similar to Bromo, slightly less lipophilic	Often interchangeable with Bromo-analogue
Analogue C	4-Bromophenyl	4-Carboxylic Acid	Increased polarity, anionic at physiological pH	Introduces a strong H-bond donor/acceptor and potential salt bridge interactions
Analogue D	4-Bromophenyl	4-Hydroxamic Acid	Metal-chelating group (e.g., for Zinc)	Potent inhibitor of metalloenzymes like MMPs[6][7]
Analogue E	4-Bromophenyl	3-Methyl	Increased lipophilicity, introduces chirality	Probes steric tolerance near the piperidine ring

Part 3: Conformational Dynamics

The six-membered piperidine ring is not planar; it predominantly adopts a low-energy chair conformation. The substituents on both the nitrogen and the C4 carbon can exist in either an axial or an equatorial position. The equilibrium between these two chair conformers is critical for biological activity, as it dictates the three-dimensional orientation of the functional groups for receptor interaction.

The bulky N-arylsulfonyl group has a strong preference for the equatorial position to minimize steric clashes. Consequently, the C4-substituent's preference (axial vs. equatorial) becomes a defining feature. For the core molecule, the 4-hydroxymethyl group is expected to favor the equatorial position to avoid 1,3-diaxial interactions. However, electrostatic interactions between polar substituents and the protonated nitrogen in acidic environments can stabilize the axial conformer.[8] This conformational flexibility is a key aspect of the scaffold's ability to adapt to different binding pockets.

Fig 3. Chair conformations of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol.

Part 4: Structure-Activity Relationships (SAR)

The true value of structural comparison lies in understanding how molecular changes translate to functional outcomes. The piperidine sulfonamide class has been extensively explored as inhibitors of Matrix Metalloproteinases (MMPs), a family of zinc-dependent endopeptidases involved in tissue remodeling and diseases like osteoarthritis and cancer.[6][7]

Key SAR Insights from MMP Inhibitor Studies:

• The Hydroxamic Acid Moiety is Critical: A pivotal discovery was that replacing the C4-substituent with a hydroxamic acid (-CONHOH) leads to potent MMP inhibition.[4][5][6] This group acts as a strong chelator for the catalytic zinc ion in the MMP active site. Our core molecule, with its hydroxymethyl group, would be expected to be a very weak or inactive MMP inhibitor in comparison. This highlights the dramatic functional change resulting from a single substituent modification.

• The Aryl Sulfonyl Group Probes the S1' Pocket: The aryl sulfonyl group fits into a large, hydrophobic pocket of the enzyme known as the S1' pocket. Variations on the aryl ring can optimize van der Waals and hydrophobic interactions to improve potency and selectivity. The 4-bromo or 4-chloro substituents often enhance potency compared to unsubstituted phenyl rings.[6]

• The Piperidine Ring as a Scaffold: The piperidine ring itself serves as a rigid scaffold, correctly positioning the zinc-binding group (hydroxamic acid) and the S1'-binding group (aryl sulfonyl) for optimal interaction with the enzyme.

Fig 4. Key SAR principles for piperidine sulfonamide MMP inhibitors.

Comparative Biological Data

Compound	R1 Group	R2 Group	Target	Activity (IC₅₀)	Reference
Analogue 1	4-Phenoxyphenyl	4-Hydroxamic Acid	MMP-13	1 nM	[6]
Analogue 2	4-Methoxyphenyl	4-Hydroxamic Acid	MMP-13	4 nM	[6]
Analogue 3	4-Phenoxyphenyl	4-Carboxylic Acid	MMP-13	>10,000 nM	[6]
Analogue 4	4-Chlorophenoxy-phenyl	N-Methyl, 4-Hydroxamic Acid	MMP-2	0.1 nM	[7]
Analogue 5	3-Bromophenyl	(Antibacterial Assay)	Xoo	4.74 µg/mL (EC₅₀)	[1]

This data clearly illustrates the principles discussed. The switch from a carboxylic acid (Analogue 3) to a hydroxamic acid (Analogue 1) results in a >10,000-fold increase in potency. This is a classic example of knowledge-driven drug design, where understanding the target's active site (i.e., the presence of a catalytic zinc ion) informs the choice of a functional group (a zinc-chelating hydroxamic acid). Our core molecule, {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol, lacking this chelating group, would fall into the inactive category for this specific target class.

Part 5: Protocol for a Validating Biological Assay

To provide a practical context for the SAR discussion, the following is a representative protocol for determining the inhibitory activity of a compound against a matrix metalloproteinase.

Experimental Protocol: MMP-13 Inhibition Assay (Fluorogenic)

Trustworthiness & Rationale: This protocol describes a self-validating system for assessing enzyme inhibition. It includes a positive control (a known inhibitor) to confirm assay performance and a negative control (DMSO vehicle) to establish the baseline of uninhibited enzyme activity. The use of a fluorogenic substrate provides a sensitive and quantitative readout of enzyme activity, where a decrease in fluorescence signal directly correlates with the inhibitory potential of the test compound.

Materials:

• Recombinant human MMP-13 (catalytic domain)

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Test compounds (including the core molecule and analogues) dissolved in DMSO

• Known broad-spectrum MMP inhibitor (e.g., Marimastat) as a positive control

• 96-well black microplates

• Fluorescence plate reader (Excitation/Emission wavelengths appropriate for the substrate, e.g., 328/393 nm)

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 1 µL) of each dilution into the wells of the 96-well plate. Also include wells for a positive control (Marimastat) and a negative control (DMSO only).

• Enzyme Addition: Prepare a solution of MMP-13 in assay buffer. Add the enzyme solution (e.g., 50 µL) to each well containing the compounds and controls.

• Pre-incubation: Gently mix the plate and incubate at 37 °C for 30 minutes. This allows the inhibitors to bind to the enzyme before the substrate is introduced.

• Reaction Initiation: Prepare a solution of the fluorogenic substrate in assay buffer. Initiate the enzymatic reaction by adding the substrate solution (e.g., 50 µL) to all wells.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader pre-set to 37 °C. Measure the fluorescence intensity every minute for 60 minutes. The enzyme cleaves the substrate, separating the fluorophore (Mca) from the quencher (Dpa) and resulting in an increase in fluorescence over time.

• Data Analysis:

  • For each well, calculate the rate of reaction (slope of the fluorescence vs. time plot).

  • Normalize the rates by subtracting the background rate (wells with no enzyme) and expressing them as a percentage of the negative control (DMSO only, 100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., four-parameter logistic equation) to determine the IC₅₀ value for each compound.

Conclusion

The structural analysis of {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol in the context of its analogues reveals a fascinating story of structure-function relationships. While the core molecule itself may not be optimized for a specific target like MMPs, it serves as an invaluable scaffold and a starting point for chemical exploration.

This guide demonstrates that rational modifications to the piperidine sulfonamide framework, guided by an understanding of the target's biology and the principles of medicinal chemistry, can lead to dramatic changes in biological activity. The substitution on the aryl sulfonyl ring fine-tunes interactions within hydrophobic pockets, while the choice of substituent on the piperidine ring can introduce critical new binding modalities, such as metal chelation. The conformational integrity of the piperidine ring is the linchpin that holds these pharmacophoric elements in the correct spatial orientation for effective target engagement. Future research will undoubtedly continue to leverage this versatile scaffold to develop novel therapeutics for a wide range of diseases.

References

• Prade, L., et al. (2003). Synthesis and structure-activity relationship of N-substituted 4-arylsulfonylpiperidine-4-hydroxamic acids as novel, orally active matrix metalloproteinase inhibitors for the treatment of osteoarthritis. Journal of Medicinal Chemistry, 46(12), 2376-96. [Link]

• Becker, D. P., et al. (2005). Synthesis and Structure-Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy. Journal of Medicinal Chemistry, 48(21), 6713-6730. [Link]

• Li, Y., et al. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Molecules, 28(6), 2738. [Link]

• Gribkova, E. P., & Gribkov, D. P. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. Molecules, 28(1), 2. [Link]

• Becker, D. (2005). Synthesis and Structure-Activity Relationships of ß- and a-Piperidine Sulphone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy. Loyola eCommons. [Link]

• ResearchGate. (2005). Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy | Request PDF. [Link]

• ResearchGate. (2023). Structure–activity relationship of piperidine derivatives with... [Link]

• Abraham, R. J., et al. (1993). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. Journal of the Chemical Society, Perkin Transactions 2, (5), 827-833. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol

As a Senior Application Scientist, understanding the intersection of a molecule's physicochemical properties and its biological activity is the foundation of laboratory safety. {1-[(4-Bromophenyl)sulfonyl]-4-piperidinyl}methanol (CAS: 937012-94-7) is a highly specialized structural motif frequently utilized in the synthesis of dihydropteroate synthase (DHPS) inhibitors and dipeptidyl peptidase-4 (DPP-4) inhibitors[1].

While the piperidine ring and sulfonamide linkage drive its intended biological efficacy, the addition of the heavy bromine atom and the aromatic ring significantly increases the molecule's partition coefficient (LogP). This high lipophilicity facilitates rapid cellular membrane permeability, transforming a standard chemical handling task into a high-risk operation requiring precise Personal Protective Equipment (PPE) and engineering controls.

Below is the comprehensive, self-validating operational guide for handling this compound.

Chemical Profiling & Hazard Assessment

Before selecting PPE, we must establish the causality between the compound's properties and its regulatory hazard classifications. The compound is classified under Acute Toxicity Category 4 across all three primary exposure routes.

Table 1: Quantitative Data & Hazard Implications

Property / Hazard	Value / GHS Code	Operational Implication & Causality
CAS Number	937012-94-7	Unique identifier for SDS retrieval and strict inventory tracking.
Molecular Weight	334.23 g/mol	Presents as a fine powder; highly prone to electrostatic dispersion and aerosolization during weighing.
Oral Toxicity	H302 (Harmful if swallowed)	Mandates strict lab hygiene; requires face shield protection to prevent accidental ingestion via micro-splashes[2].
Dermal Toxicity	H312 (Harmful in contact with skin)	The lipophilic bromophenyl moiety enhances transdermal penetration, mandating chemical-resistant gloves[2].
Inhalation Toxicity	H332 (Harmful if inhaled)	All open-container handling must occur in a certified chemical fume hood to prevent inhalation of aerosolized particulates[2].

The PPE Ecosystem & Engineering Controls

Safety is not achieved by simply wearing protective gear; it is achieved by deploying a layered ecosystem of controls that intercept specific hazard pathways.

Fig 1. Logical relationship between GHS hazards and required PPE interventions.

Dermal Protection (Mitigating H312)

• Double-Gloving Strategy: Deploy a double-gloving system using nitrile gloves (minimum 5-mil thickness)[3].

• The Causality: The inner glove acts as a pristine barrier, while the outer glove interacts with the environment and is frequently changed upon suspected contamination. This is critical during solubilization. If dissolving the compound in carrier solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), the solvent acts as a penetration enhancer. A droplet on a single glove can rapidly carry the toxic lipophilic solute through the nitrile matrix and your stratum corneum.

• Body Protection: A fully buttoned, standard cotton/polyester lab coat with knit cuffs is required to eliminate the gap between the glove and the sleeve[4].

Respiratory & Ocular Protection (Mitigating H332 & H302)

• Engineering Control: A properly calibrated chemical fume hood is mandatory. Respirators (N95/P100) are only required if engineering controls fail or during a major spill outside the hood[5].

• Eye Protection: ANSI Z87.1 chemical splash goggles are required. Safety glasses do not provide sufficient orbital seal against fine, aerosolized powders[3].

Operational Workflow: Precision Weighing and Solubilization

This self-validating protocol ensures that every step verifies the safety of the next, preventing accidental exposure to the operator or the laboratory environment.

Fig 2. Step-by-step operational workflow for safely handling the compound.

Step 1: Environmental Verification

• Action: Check the chemical fume hood's digital monitor.

• Validation: Ensure the face velocity is between 80-100 feet per minute (fpm). Do not uncap the compound if the velocity is outside this range[5].

Step 2: Static Mitigation & Weighing

• Action: Place a disposable anti-static weighing boat on the analytical balance inside the fume hood. Pass an anti-static ionizer (e.g., Zerostat gun) over the boat and the compound container.

• Causality: Fine powders are highly susceptible to electrostatic repulsion. Static charge causes the powder to "jump," leading to inaccurate mass readings and dangerous aerosolization into the operator's breathing zone.

Step 3: Transfer and Solubilization

• Action: Use a grounded, stainless-steel micro-spatula to transfer the solid. Once the desired mass is achieved, transfer the solid to the reaction vial and immediately cap it.

• Validation: The vial must be hermetically sealed before it crosses the plane of the fume hood sash into the general laboratory environment.

Step 4: Decontamination

• Action: Wipe down the balance, spatulas, and hood surface with a damp pad (using a mild solvent like 70% ethanol or isopropanol).

• Causality: Dry sweeping is strictly prohibited as it re-suspends the toxic powder. Damp wiping captures the particulate within a liquid matrix, neutralizing the H332 inhalation risk.

Spill Response & Disposal Plans

Solid Spill Protocol:

• Isolate: If the spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity to prevent tracking the powder.

• Suppress: Do NOT use a brush and dustpan. Cover the spill with damp absorbent pads to suppress dust generation.

• Collect: Carefully scoop the pads and absorbed material into a hazardous waste bag using a disposable scraper.

Liquid Spill Protocol (In Carrier Solvent):

• Apply chemical spill pads rated specifically for organic solvents.

• If handling large volumes of spilled carrier solvents (e.g., DMF/DMSO), upgrade outer gloves to heavy-duty Neoprene, as standard Nitrile degrades rapidly under prolonged solvent exposure[3].

Disposal: Categorize all contaminated materials (including the outer layer of your double-gloves and the damp decontamination wipes) as "Acutely Toxic Solid Waste." Store in a sealed, clearly labeled, compatible container (e.g., HDPE). Never dispose of sulfonamide derivatives down the sink; they are biologically active and can severely disrupt environmental microbial ecosystems[1].

References[2] Sigma-Aldrich. "[1-(4-bromobenzenesulfonyl)piperidin-4-yl]methanol Product Page". Source: sigmaaldrich.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbvQYf3XiftqkH0Xazh8Yj5L-jrMYqApzRXimArsS-lG3q2z-AiYspTEenf2onOY61eFsUHLDpbkY0Zg37KaefxTCV6f5HxVO5QGqA_8VIwUKPZ4BqhGgOqJVF-CPsMnRzE5C6GghNP0vYTVjszC1mTCPwVSUwKlTzdhbMxJZxn_K3ezD0YE6dTJY0fte83XYI16s6Ez2DFyOkvZaTP2UVoxR4OUMkwfbstItSiV3egZTPOWs62g==[3] NextSDS. "(1-[(4-BROMOPHENYL)SULFONYL]-4-PIPERIDINYL)METHANOL Chemical Substance Information". Source: nextsds.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1obqFqG0Le2rBYWMhyamJ7eOA0gP_7JbzwHed2unWiP1LNXBpM0C3agv9rQW8eFIoLSUJDeLTSPu9zLaTvCeoew2hGAl8bFJT5UQ2fiOr-gvx43yaVK3O7IqdGTpqQuc_zXSHNTHbESKWykHD8z30BGP5G2zD4gGhMQMOPxQZ487o8fEc0XRRyTj_CFeag9a1eCJznQ==[4] UC Riverside Environmental Health & Safety. "Personal Protective Equipment (PPE) Policy". Source: ucr.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyZJZO3PyLq85tUlka6Wq3FyC165gdKb1gyMwfOR_723X-pNkVm0gqjTtul4pH1sXt4AXH8Ob-l_o713nJQZGVWJgw3vO1OnLJXnbLYoOsLofPfS4KThpi3dctYds=[5] UCOP. "Personal Protective Equipment - policies". Source: ucop.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmi6H3Ritj4TGUREataw4sSMcFq4jM_i4e6sgRp_oGZ359U-DA0i5iyq5mysWMKWjEFT6r9byhIz9h0uQIt5pq-2kjnDM0vQcgeiZ7IWwD4-FP47VBD72m-RA3Bvja[6] PennEHRS. "Fact Sheet: Controlling Chemical Vapors in the Laboratory". Source: upenn.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFl-oJVvbqTO7TMuGSz1C38Ha9Zh5-IjnlefOBMcBFFIl6tX1sUJLpvpi2hJ48Bm4zvHvN1tcxFoifUBVK_GBkYJ6vsgQ2JoXn2RFCYK03AoYiUiP3O5nsJTgCMDtFAyiC2PquLZF9Wq-zVUfi9VCfGN1ISn-B0uvlUkGLGxYNqdooW0k41VkY4FyvaZyKJwBmLgygzvBJhgdbcpzSoIaaI_HgZoODTBRMVVNx_lZU1Rwe31A==[1] Xie, J., et al. "Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases". Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuxA3Eju2sXtlp9s-bRPu18HAeml2B_WOBIDe5qyxV_PcblFMf44ms4CUb3ow4tylkcR2DtPQF8ETo_7akrJY9qjNUbjuc8e0QIdd9B5p70Rc9_MXWzYYkF2bw_hmfaXRKNGkAorq1NVZTyDpw

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